Cas no 210917-54-7 (methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate)

• Product Name: methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate
• CAS No: 210917-54-7
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• CID: 5939982
• PubChem ID: 98542709
• Update Time: 2025-05-24

methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate
• 210917-54-7
• EN300-1612179

• Inchi： 1S/C7H12ClNO4S/c1-13-7(10)6-4-2-3-5-9(6)14(8,11)12/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： JNRDRJWDMLSDQQ-ZCFIWIBFSA-N
• SMILES： ClS(N1CCCC[C@@H]1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate

Methyl (2R)-1-(Chlorosulfonyl)piperidine-2-carboxylate: An Overview of a Versatile Compound (CAS No. 210917-54-7)

Methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate (CAS No. 210917-54-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a key reagent in organic synthesis.

The chemical structure of methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate consists of a piperidine ring with a chlorosulfonyl group and a methyl ester group. The presence of these functional groups imparts unique reactivity and stability properties, making it an attractive candidate for a wide range of chemical transformations. The chirality at the 2-position of the piperidine ring further adds to its utility in asymmetric synthesis, where enantiopure compounds are often required.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate. These methods typically involve the reaction of piperidine derivatives with chlorosulfonic acid or its equivalents, followed by esterification to form the methyl ester. The ability to control the stereochemistry during these reactions is crucial for obtaining the desired enantiomer, which is essential for many pharmaceutical applications.

In the realm of pharmaceutical research, methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate has been explored as a potential intermediate in the synthesis of novel drugs. Its reactivity and functional group diversity make it a valuable building block for constructing complex molecules with therapeutic potential. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, such as anti-inflammatory and analgesic properties. These findings highlight the importance of methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate in drug discovery and development.

Beyond its role in pharmaceuticals, methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate has also found applications in other areas of chemistry. In organic synthesis, it serves as a versatile reagent for introducing chlorosulfonyl groups into various substrates. This functionality can be further transformed into other useful groups through subsequent reactions, such as nucleophilic substitution or elimination reactions. The ability to introduce and manipulate these functional groups is crucial for developing new synthetic strategies and expanding the scope of organic chemistry.

The environmental impact and safety profile of methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate are also important considerations. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. Additionally, efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental impact. These efforts align with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

In conclusion, methyl (2R)-1-(chlorosulfonyl)piperidine-2-carboxylate (CAS No. 210917-54-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties and reactivity make it an invaluable tool for researchers working in fields such as organic synthesis, drug discovery, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern chemistry.